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Compound of Interest

Compound Name: 2-Hexyldecanoic acid

Cat. No.: B1666272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of 2-
Hexyldecanoic acid (CAS No. 25354-97-6), a branched-chain fatty acid. The document

collates available data, outlines general experimental methodologies for the determination of

these physical properties, and presents a logical workflow for such characterization.

Physicochemical Data of 2-Hexyldecanoic Acid
2-Hexyldecanoic acid, also known as isopalmitic acid, is a C16 Guerbet fatty acid.[1][2] Its

branched structure imparts unique physical and chemical properties compared to its linear

counterparts, influencing its applications in various fields, including cosmetics, lubricants, and

as a surfactant in industrial processes.[1][2] It typically appears as a colorless to pale yellow

liquid at room temperature.[1]

The reported boiling and melting points for 2-Hexyldecanoic acid exhibit some variability

across different sources, which is common for fatty acids and can be attributed to differences in

measurement techniques and sample purity. A summary of the available quantitative data is

presented below.
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Property Value Conditions Source(s)

Boiling Point 268 °C (lit.)

165-168 °C at 2 mmHg

150 °C Not specified

140-150 °C at 0.02 Torr

Melting Point 18 °C (lit.)

10 °C Not specified

<25 °C Not specified

Experimental Protocols for Determination of Boiling
and Melting Points
While specific experimental protocols for the determination of the boiling and melting points of

2-Hexyldecanoic acid are not readily available in the reviewed literature, general standard

methods for fatty acids are well-established. These methodologies provide a framework for

obtaining accurate and reproducible data.

Melting Point Determination
The melting point of a fatty acid is the temperature at which it transitions from a solid to a liquid

state. For substances like fatty acids, which can exhibit polymorphism, a melting range is often

reported. Standard methods often involve capillary action.

General Protocol (Capillary Method):

Sample Preparation: A small amount of the purified 2-Hexyldecanoic acid is introduced into

a capillary tube, which is then sealed at one end. The sample should be dry and free of

impurities.

Apparatus Setup: The capillary tube is attached to a thermometer, and both are placed in a

heating bath (e.g., using a Thiele tube or a commercial melting point apparatus like a Mel-

Temp).
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Heating: The bath is heated slowly and steadily, typically at a rate of about 2°C per minute, to

ensure thermal equilibrium.

Observation: The temperatures at which the substance begins to melt and at which it

becomes completely liquid are recorded. This range is reported as the melting point. For fats

and oils, the melting point can be defined as the temperature at which the sample becomes

perfectly clear and liquid.

Alternative techniques such as Differential Scanning Calorimetry (DSC) can also be employed

to determine the melting point and other thermal transitions with high precision.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor. For fatty acids, which can have high

boiling points, determination under reduced pressure (vacuum distillation) is common to

prevent decomposition.

General Protocol (Distillation Method):

Apparatus Setup: The 2-Hexyldecanoic acid is placed in a distillation flask connected to a

condenser, a receiving flask, and a vacuum source. A thermometer is positioned to

accurately measure the temperature of the vapor.

Pressure Control: The pressure inside the apparatus is reduced to the desired level using a

vacuum pump.

Heating: The flask is heated gently. The temperature is recorded when the liquid begins to

boil and a steady stream of distillate is collected.

Pressure Correction: Boiling points measured under vacuum can be converted to the normal

boiling point (at atmospheric pressure) using nomographs or established equations.

Thermogravimetric analysis (TGA) is another method that can be used for the rapid

measurement of normal boiling points of fatty acids and their esters.
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Logical Workflow for Physical Property
Determination
The following diagram illustrates a generalized workflow for the determination of the boiling and

melting points of a fatty acid like 2-Hexyldecanoic acid.

Workflow for Physical Property Determination
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Caption: A generalized workflow for determining the physical properties of 2-Hexyldecanoic
acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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